Cas no 303998-05-2 (1-(2,4-DICHLOROBENZYL)-3-([(3-METHYLBUTANOYL)OXY]IMINO)-5-NITRO-1,3-DIHYDRO-2H-INDOL-2-ONE)

• Product Name: 1-(2,4-DICHLOROBENZYL)-3-([(3-METHYLBUTANOYL)OXY]IMINO)-5-NITRO-1,3-DIHYDRO-2H-INDOL-2-ONE
• CAS No: 303998-05-2
• MF: C₂₀H₁₇Cl₂N₃O₅
• MW: 450.272083044052
• CID: 5269722
• Update Time: 2025-06-11

1-(2,4-DICHLOROBENZYL)-3-([(3-METHYLBUTANOYL)OXY]IMINO)-5-NITRO-1,3-DIHYDRO-2H-INDOL-2-ONE Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-DICHLOROBENZYL)-3-([(3-METHYLBUTANOYL)OXY]IMINO)-5-NITRO-1,3-DIHYDRO-2H-INDOL-2-ONE
• [(3Z)-1-[(2,4-dichlorophenyl)methyl]-5-nitro-2-oxo-2,3-dihydro-1H-indol-3-ylidene]amino 3-methylbutanoate

• Inchi： 1S/C20H17Cl2N3O5/c1-11(2)7-18(26)30-23-19-15-9-14(25(28)29)5-6-17(15)24(20(19)27)10-12-3-4-13(21)8-16(12)22/h3-6,8-9,11H,7,10H2,1-2H3
• InChI Key： HDADGVGUGVIQGX-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(Cl)C=C2Cl)C2=C(C=C([N+]([O-])=O)C=C2)C(=NOC(=O)CC(C)C)C1=O

Additional information on 1-(2,4-DICHLOROBENZYL)-3-([(3-METHYLBUTANOYL)OXY]IMINO)-5-NITRO-1,3-DIHYDRO-2H-INDOL-2-ONE

Professional Introduction to Compound with CAS No. 303998-05-2 and Product Name: 1-(2,4-DICHLOROBENZYL)-3-([(3-METHYLBUTANOYL)OXY]IMINO)-5-NITRO-1,3-DIHYDRO-2H-INDOL-2-ONE

The compound in question, identified by the CAS number 303998-05-2, is a highly specialized molecule with a complex chemical structure. Its product name, 1-(2,4-DICHLOROBENZYL)-3-([(3-METHYLBUTANOYL)OXY]IMINO)-5-NITRO-1,3-DIHYDRO-2H-INDOL-2-ONE, underscores its intricate composition and potential applications in the field of pharmaceutical chemistry. This introduction aims to provide a comprehensive overview of the compound's properties, synthesis, and recent advancements in its application within the pharmaceutical industry.

At the core of understanding this compound lies its molecular architecture. The presence of multiple functional groups, including chloro substituents on the benzyl ring, a nitro group at the 5-position of the indole ring, and an imino linkage connecting the benzyl and indole moieties, makes it a versatile scaffold for further chemical modifications. These features not only contribute to its unique reactivity but also open avenues for its use in drug discovery and development.

The synthesis of such a complex molecule involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The (3-methylbutanoyl)oxyimino group introduces a specific electronic environment that can influence the compound's interactions with biological targets. This aspect is particularly crucial in medicinal chemistry, where the design of molecules is often guided by their predicted binding affinity and selectivity.

In recent years, there has been significant interest in indole derivatives due to their broad spectrum of biological activities. The nitro group in this compound's structure can serve as a handle for further functionalization, enabling the synthesis of analogues with tailored properties. For instance, reduction of the nitro group can yield an amine, which can then be further modified through coupling reactions or other transformations.

The benzyl group at the 1-position is another key feature that warrants attention. While benzyl groups are often used as protecting groups in organic synthesis, they also possess unique electronic properties that can modulate the reactivity of adjacent functional groups. In this context, the 2,4-dichlorobenzyl moiety may play a role in enhancing the compound's solubility or stability under certain conditions.

Recent research has highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. Its structural motifs are reminiscent of known bioactive compounds, suggesting that it may exhibit similar pharmacological properties. For example, indole derivatives have been explored for their antimicrobial, anti-inflammatory, and anticancer activities. The presence of multiple pharmacophores in this molecule makes it an attractive candidate for further investigation.

One particularly intriguing aspect is the imino linkage, which connects the benzyl and indole moieties through an oxygen atom. This structure resembles Schiff base-like functionalities, which are known to form coordination complexes with various metal ions. Such complexes have been reported to exhibit enhanced bioactivity compared to their free ligands. Therefore, exploring the metallurgical properties of this compound could open new avenues for its application in medicinal chemistry.

The pharmaceutical industry has increasingly relied on computational methods to accelerate drug discovery processes. Molecular modeling techniques can be used to predict how this compound might interact with biological targets such as enzymes or receptors. By understanding these interactions at a molecular level, researchers can optimize the compound's structure to improve its potency and selectivity.

In conclusion, 1-(2,4-DICHLOROBENZYL)-3-([(3-METHYLBUTANOYL)OXY]IMINO)-5-NITRO-1,3-DIHYDRO-2H-INDOL-2-ONE represents a fascinating example of how complex molecular structures can be designed for pharmaceutical applications. Its unique combination of functional groups and structural motifs makes it a promising candidate for further research. As our understanding of molecular interactions continues to evolve, compounds like this one are likely to play an increasingly important role in the development of new therapeutics.